Cas no 1195322-57-6 (Methyl 2-benzyl-4,5-dihydro-1,3-oxazole-4-carboxylate)

• Product Name: Methyl 2-benzyl-4,5-dihydro-1,3-oxazole-4-carboxylate
• CAS No: 1195322-57-6
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5981771
• PubChem ID: 137935394
• Update Time: 2025-05-20

Methyl 2-benzyl-4,5-dihydro-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-benzyl-4,5-dihydro-1,3-oxazole-4-carboxylate
• EN300-6494226
• 1195322-57-6

• Inchi： 1S/C12H13NO3/c1-15-12(14)10-8-16-11(13-10)7-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3
• InChI Key： ASQFTYSTTVTMPG-UHFFFAOYSA-N
• SMILES： O1C(CC2C=CC=CC=2)=NC(C(=O)OC)C1

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.9Ų

Additional information on Methyl 2-benzyl-4,5-dihydro-1,3-oxazole-4-carboxylate

Comprehensive Overview of Methyl 2-benzyl-4,5-dihydro-1,3-oxazole-4-carboxylate (CAS No. 1195322-57-6)

Methyl 2-benzyl-4,5-dihydro-1,3-oxazole-4-carboxylate (CAS No. 1195322-57-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, characterized by its unique oxazole ring structure, serves as a versatile intermediate in the synthesis of more complex molecules. Its benzyl and ester functional groups make it particularly valuable for applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like Methyl 2-benzyl-4,5-dihydro-1,3-oxazole-4-carboxylate has surged due to their role in developing novel therapeutics. Researchers are increasingly exploring its potential in catalysis and bioconjugation, aligning with trends in green chemistry and sustainable synthesis. The compound’s CAS No. 1195322-57-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The structural features of Methyl 2-benzyl-4,5-dihydro-1,3-oxazole-4-carboxylate include a dihydrooxazole core, which is known for its stability and reactivity. This makes it an ideal candidate for peptide mimetics and small-molecule inhibitors. Its methyl ester moiety further enhances its solubility, facilitating its use in high-throughput screening and medicinal chemistry workflows.

From an industrial perspective, the synthesis of Methyl 2-benzyl-4,5-dihydro-1,3-oxazole-4-carboxylate often involves multistep organic reactions, including cyclization and esterification. Optimizing these processes is a hot topic in process chemistry, as companies strive to improve yield and purity while reducing environmental impact. Searches for scalable synthesis methods and cost-effective precursors often highlight this compound’s significance.

Another area of interest is the compound’s potential in agrochemicals and flavor/fragrance industries. Its oxazole derivatives are being investigated for their bioactive properties, such as antimicrobial and antifungal activities. This aligns with growing consumer demand for eco-friendly pesticides and natural preservatives, making CAS No. 1195322-57-6 a keyword in related research.

In summary, Methyl 2-benzyl-4,5-dihydro-1,3-oxazole-4-carboxylate (CAS No. 1195322-57-6) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and industrial chemistry. Its unique structure and functional groups continue to inspire innovation, addressing contemporary challenges in drug development and sustainable manufacturing.